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Compound of Interest

Compound Name: 6-Chloro-biphenyl-3-ylamine

CAS No.: 56970-25-3

Cat. No.: B1423936

Get Quote

This technical guide provides a comprehensive overview of 6-Chloro-biphenyl-3-ylamine
(CAS No: 56970-25-3), a substituted biphenyl compound of significant interest to researchers

in medicinal chemistry and materials science. This document delves into its chemical and

physical properties, provides a detailed, field-proven synthesis protocol, outlines its analytical

characterization, discusses potential applications, and establishes rigorous safety and handling

procedures.

Core Compound Identification and Properties
6-Chloro-biphenyl-3-ylamine belongs to the class of aminobiphenyls, which are recognized

as "privileged scaffolds" in drug discovery due to their ability to interact with a wide range of

biological targets. The presence of a chlorine atom can significantly modulate the compound's

lipophilicity, metabolic stability, and binding interactions, making it a valuable intermediate for

creating diverse molecular libraries.

Chemical and Physical Data
The properties of 6-Chloro-biphenyl-3-ylamine are summarized below. It is noteworthy that

while some data is directly reported, other properties are inferred from its observed physical
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state and data from structurally analogous compounds.

Property Value Source(s)

CAS Number 56970-25-3 [1]

Molecular Formula C₁₂H₁₀ClN [1]

Molecular Weight 203.67 g/mol [1]

Physical Form Yellow Liquid [2]

Melting Point
< 25 °C (Inferred from physical

state)
N/A

Boiling Point
~285 - 335 °C (Estimated

based on isomers)
[3][4]

Solubility
Low in water; Soluble in ethyl

acetate, chloroform, methanol.
[2][4][5]

Synthesis of 6-Chloro-biphenyl-3-ylamine via
Suzuki-Miyaura Coupling
The construction of the biphenyl scaffold is most efficiently achieved through palladium-

catalyzed cross-coupling reactions. The Suzuki-Miyaura coupling, which joins an organoboron

species with an organohalide, is particularly effective due to its high tolerance for various

functional groups and generally high yields.[6][7][8] The synthesis described herein utilizes this

robust methodology.

Reaction Scheme
The core reaction involves the coupling of a phenylboronic acid with a halogenated aniline

derivative. The choice of 4-chloro-3-iodoaniline as the starting material is strategic; the carbon-

iodine bond is significantly more reactive towards oxidative addition to the palladium catalyst

than the carbon-chlorine bond, ensuring regioselective coupling at the desired position.
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1,4-Dioxane / H₂O

(Solvent)

Click to download full resolution via product page

Caption: Suzuki-Miyaura reaction for 6-Chloro-biphenyl-3-ylamine synthesis.

Step-by-Step Experimental Protocol
This protocol is based on a reported synthesis with an 88% yield.[2]

Vessel Preparation: To a 50 mL round-bottom flask equipped with a reflux condenser and a

magnetic stir bar, add 4-chloro-3-iodoaniline (5 mmol, 1.27 g).

Reagent Addition: Add phenylboronic acid (10 mmol, 1.22 g), sodium carbonate (10 mmol,

1.06 g), and tetrakis(triphenylphosphine)palladium(0) (0.1 mmol, 0.116 g).

Solvent Introduction: Add 20 mL of a 1,4-dioxane and water mixture (v/v ratio typically 4:1).

Inert Atmosphere: Purge the flask with argon or nitrogen for 5-10 minutes to create an inert

atmosphere. This is critical to prevent the degradation of the palladium catalyst.

Reaction: Heat the mixture to 110 °C with vigorous stirring and maintain for 24 hours under

the inert atmosphere.

Work-up - Filtration: After cooling to room temperature, filter the reaction mixture through a

pad of Celite to remove the palladium catalyst and inorganic salts.

Work-up - Extraction: Concentrate the filtrate in vacuo to remove the dioxane. Add 50 mL of

ethyl acetate (EtOAc) and 50 mL of water to the residue. Transfer to a separatory funnel,
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shake, and separate the layers. Extract the aqueous layer twice more with 25 mL of EtOAc.

Work-up - Drying and Concentration: Combine the organic layers, dry over anhydrous

sodium sulfate, filter, and concentrate in vacuo to yield the crude product.

Purification: Purify the residue by column chromatography on silica gel using a petroleum

ether/EtOAc gradient (e.g., starting from 20:1 and moving to 10:1) to afford the pure product

as a yellow liquid.[2]
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1. Combine Reactants & Catalyst
(Aniline, Boronic Acid, Pd(PPh₃)₄, Na₂CO₃)

2. Add Solvent & Purge
(Dioxane/H₂O, Argon Atmosphere)

3. Heat & Stir
(110°C for 24h)

4. Cool & Filter
(Remove Catalyst via Celite)

5. Concentrate & Extract
(Remove Dioxane, Extract with EtOAc)

6. Dry & Concentrate
(Dry with Na₂SO₄, Evaporate Solvent)

7. Purify
(Silica Gel Chromatography)

Pure Product
(Yellow Liquid)

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of 6-Chloro-biphenyl-3-ylamine.

Spectroscopic Characterization
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Structural confirmation of the synthesized product is paramount. The following nuclear

magnetic resonance (NMR) data has been reported for 6-Chloro-biphenyl-3-ylamine.[2]

Nucleus Solvent Chemical Shifts (δ) in ppm

¹H NMR Chloroform-d

7.48-7.30 (m, 5H), 7.19 (s,

1H), 6.62 (d, J = 2.7 Hz, 1H),

6.56 (dd, J = 8.5, 2.9 Hz, 1H),

3.65 (s, 2H, -NH₂)

¹³C NMR Chloroform-d

145.24, 141.11, 139.75,

130.55, 129.41 (2C), 128.06

(2C), 127.58, 121.57, 117.84,

115.37, 115.36

Potential Applications in Research and Drug
Development
The aminobiphenyl scaffold is a cornerstone in medicinal chemistry. The amine group serves

as a versatile synthetic handle for amide bond formation, sulfonylation, and other

functionalizations, allowing for the exploration of vast chemical space. The chlorine atom can

participate in halogen bonding and enhances lipophilicity, which can improve cell membrane

permeability and metabolic stability.[9]

This compound is a valuable building block for:

Kinase Inhibitors: Many kinase inhibitors feature a substituted biphenyl core to occupy

hydrophobic pockets in the ATP-binding site.

Anticancer Agents: The biphenyl structure is present in numerous compounds investigated

for their cytotoxic effects.[9]

TRP Channel Modulators: Biphenyl amides have been designed as antagonists for channels

like TRPM8, with implications for treating sensory neuropathies.[8]
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Caption: Role as a building block in a drug discovery workflow.

Analytical Methodology: GC-MS Protocol
Gas Chromatography-Mass Spectrometry (GC-MS) is the preferred method for the analysis of

polychlorinated biphenyls (PCBs) and their derivatives due to its high resolution and sensitivity.

[10][11][12] The following is a general protocol adaptable for the quantification and identification

of 6-Chloro-biphenyl-3-ylamine.

Step-by-Step Analytical Protocol
Sample Preparation (Extraction):
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For solid matrices (e.g., soil, tissue), perform a Soxhlet extraction or pressurized liquid

extraction with a suitable solvent like hexane or a hexane/acetone mixture.

For liquid matrices (e.g., water), perform a liquid-liquid extraction with hexane or

dichloromethane.

The crude extract should be concentrated and may require a clean-up step using silica gel

or Florisil column chromatography to remove interfering substances.[13]

Standard Preparation: Prepare a calibration curve using certified standards of 6-Chloro-
biphenyl-3-ylamine in hexane or another appropriate solvent, typically ranging from low pg/

µL to ng/µL.

GC-MS Instrument Conditions:

GC Column: Use a low-polarity capillary column such as a DB-5ms or equivalent (30 m x

0.25 mm ID x 0.25 µm film thickness).

Injection: 1 µL splitless injection at 280 °C.

Carrier Gas: Helium at a constant flow rate of 1.0-1.5 mL/min.

Oven Program: Initial temperature of 60-80 °C, hold for 1-2 minutes, then ramp at 10-20

°C/min to 300-320 °C and hold for 5-10 minutes.

MS Conditions: Use Electron Ionization (EI) at 70 eV. Set the mass spectrometer to scan a

relevant mass range (e.g., m/z 50-350) or, for higher sensitivity and selectivity, use

Selected Ion Monitoring (SIM) mode, monitoring the molecular ion (m/z 203) and key

fragment ions.[10][12]

Data Analysis: Identify the compound by its retention time and mass spectrum compared to

the certified standard. Quantify using the calibration curve.
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1. Sample Collection
(e.g., Environmental, Biological)

2. Extraction & Cleanup
(Solvent Extraction, Column Chromatography)

3. Concentration & Reconstitution

4. GC-MS Analysis
(Injection, Separation, Detection)

5. Data Processing
(Identification & Quantification)

Final Report
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Caption: General analytical workflow for GC-MS analysis.

Safety, Handling, and Disposal
As a chlorinated aromatic amine, 6-Chloro-biphenyl-3-ylamine must be handled with

appropriate caution. While a specific safety data sheet (SDS) is not widely available, data from

analogous compounds like 4-chlorobiphenyl and 3-aminobiphenyl suggest the following

hazards and precautions.[9][14][15]

Hazard Identification:

Harmful if swallowed (Acute Toxicity, Oral).[14][15]
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Causes skin and serious eye irritation.[9][14]

May cause respiratory irritation.[14][16]

Potential for long-term health effects through prolonged or repeated exposure.[15]

Toxic to aquatic life with long-lasting effects.[16]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Wear impervious gloves (e.g., nitrile) and a lab coat.

Respiratory Protection: Handle only in a well-ventilated area or a chemical fume hood. If

aerosols or dusts can be generated, a NIOSH-approved respirator is recommended.

First Aid Measures:

If Swallowed: Rinse mouth. Call a poison center or doctor if you feel unwell.[15]

If on Skin: Wash with plenty of soap and water. Remove contaminated clothing.[9]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing.[9]

If Inhaled: Move person to fresh air.

Handling and Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[9][16]

Avoid contact with skin, eyes, and clothing.[15]

Do not eat, drink, or smoke when using this product.[15]

Disposal:
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Dispose of contents and container in accordance with local, regional, national, and

international regulations. Do not allow to enter sewers or waterways.[14][15]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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